Cas no 21139-72-0 (3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one)

3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one structure
21139-72-0 structure
Product Name:3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one
CAS No:21139-72-0
MF:C7H8N4O
MW:164.164620399475
CID:6620332
PubChem ID:665130
Update Time:2024-01-08

3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • 3,7-dimethyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-5-one
    • 1,2,4-Triazolo[4,3-a]pyrimidin-5(1H)-one, 3,7-dimethyl-
    • SCHEMBL10627476
    • CHEMBL1583225
    • HMS2279E24
    • AKOS001338567
    • AKOS005630788
    • 3,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-5-ol
    • SMR000046070
    • 21139-72-0
    • MLS000082746
    • Inchi: 1S/C7H8N4O/c1-4-3-6(12)11-5(2)9-10-7(11)8-4/h3H,1-2H3,(H,8,10)
    • InChI Key: UWDLQMHXJXYGEW-UHFFFAOYSA-N
    • SMILES: C12NN=C(C)N1C(=O)C=C(C)N=2

Computed Properties

  • Exact Mass: 164.06981089g/mol
  • Monoisotopic Mass: 164.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 57.1Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Melting Point: 310 °C
  • Boiling Point: 423.8±28.0 °C(Predicted)
  • pka: 1.92±0.40(Predicted)
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